Cas no 93841-57-7 (Pyridine,1,2,3,6-tetrahydro-4-(2-methyl-1,3-dioxolan-2-yl)-1-(phenylmethyl)-)

• Product Name: Pyridine,1,2,3,6-tetrahydro-4-(2-methyl-1,3-dioxolan-2-yl)-1-(phenylmethyl)-
• CAS No: 93841-57-7
• MF: C₁₆H₂₁NO₂
• MW: 259.3434445858
• CID: 811698
• PubChem ID: 11971149
• Update Time: 2025-05-22

Pyridine,1,2,3,6-tetrahydro-4-(2-methyl-1,3-dioxolan-2-yl)-1-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• Pyridine,1,2,3,6-tetrahydro-4-(2-methyl-1,3-dioxolan-2-yl)-1-(phenylmethyl)-
• 1-benzyl-1,2,3,6-tetrahydro-4-(2-methyl-1,3-dioxolan-2-yl)pyridine
• 1-benzyl-4-(2-methyl-1,3-dioxolan-2-yl)-3,6-dihydro-2H-pyridine
• MFCD28047300
• 93841-57-7
• NS00063351
• DTXSID60917544
• SCHEMBL8542310
• F94932
• EINECS 299-028-6
• 1-Benzyl-4-(2-methyl-1,3-dioxolan-2-yl)-1,2,3,6-tetrahydropyridine

• Inchi： 1S/C16H21NO2/c1-16(18-11-12-19-16)15-7-9-17(10-8-15)13-14-5-3-2-4-6-14/h2-7H,8-13H2,1H3
• InChI Key： KUQFLKWSSWDYEK-UHFFFAOYSA-N
• SMILES： O1CCOC1(C)C1=CCN(CC2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 259.157229
• Monoisotopic Mass: 259.157229
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.7
• XLogP3: 1.6

Experimental Properties

• Density: 1.127
• Boiling Point: 358.5°Cat760mmHg
• Flash Point: 120.8°C
• Refractive Index: 1.567

Additional information on Pyridine,1,2,3,6-tetrahydro-4-(2-methyl-1,3-dioxolan-2-yl)-1-(phenylmethyl)-

Comprehensive Overview of Pyridine,1,2,3,6-tetrahydro-4-(2-methyl-1,3-dioxolan-2-yl)-1-(phenylmethyl)- (CAS No. 93841-57-7)

The compound Pyridine,1,2,3,6-tetrahydro-4-(2-methyl-1,3-dioxolan-2-yl)-1-(phenylmethyl)- (CAS No. 93841-57-7) is a specialized heterocyclic derivative with significant potential in pharmaceutical and organic synthesis applications. Its unique structure, featuring a tetrahydro pyridine core modified with a methyl dioxolane and benzyl group, makes it a valuable intermediate for designing bioactive molecules. Researchers are increasingly exploring its role in drug discovery, particularly for targeting neurological and metabolic disorders, aligning with current trends in precision medicine.

In recent years, the demand for customized synthetic intermediates like CAS No. 93841-57-7 has surged due to advancements in high-throughput screening and combinatorial chemistry. This compound’s structural versatility allows for modifications that enhance binding affinity or solubility, addressing common challenges in lead optimization. A 2023 study highlighted its utility in developing allosteric modulators for G-protein-coupled receptors (GPCRs), a hot topic in biopharmaceutical research.

From a synthetic chemistry perspective, the 2-methyl-1,3-dioxolane moiety in Pyridine,1,2,3,6-tetrahydro-4-(2-methyl-1,3-dioxolan-2-yl)-1-(phenylmethyl)- offers chemo- and regioselective advantages. This feature is critical for green chemistry initiatives, as it reduces unwanted byproducts—a priority for industries complying with REACH and FDA guidelines. Users frequently search for "sustainable synthetic routes" or "eco-friendly catalysts for heterocycles," underscoring the relevance of this compound’s design.

The benzyl-protected nitrogen in CAS No. 93841-57-7 further enhances its stability during multi-step reactions, a key consideration for process chemists. Online queries such as "how to improve reaction yield in N-benzyl pyridines" reflect practical concerns this compound addresses. Additionally, its lipophilic properties make it suitable for CNS drug development, a trending niche given the rising focus on neurodegenerative diseases like Alzheimer’s.

Analytical characterization of Pyridine,1,2,3,6-tetrahydro-4-(2-methyl-1,3-dioxolan-2-yl)-1-(phenylmethyl)- typically involves NMR, HPLC-MS, and X-ray crystallography. These techniques are frequently discussed in forums on "advanced compound purity analysis," highlighting the compound’s alignment with quality control standards. Its CAS registry number (93841-57-7) ensures precise identification in patent applications and regulatory submissions.

In summary, CAS No. 93841-57-7 exemplifies innovation in medicinal chemistry, bridging gaps between theoretical design and practical synthesis. Its integration into AI-driven molecular modeling workflows—another high-search-volume topic—positions it as a future-forward solution for next-generation therapeutics.